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Compound of Interest

Compound Name: N,N-Dimethylsulfamide-d6

Cat. No.: B563673

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling of
N,N-Dimethylsulfamide-d6. This document is intended for professionals in research, science,
and drug development who utilize deuterated compounds. It consolidates available safety data,
outlines best practices for handling, and provides experimental protocols and visualizations to
ensure the integrity of the compound and the safety of laboratory personnel.

Introduction

N,N-Dimethylsulfamide-d6 is the deuterated form of N,N-Dimethylsulfamide, where the six
hydrogen atoms on the methyl groups have been replaced with deuterium. This isotopic
labeling is a valuable tool in pharmaceutical research, particularly in metabolic studies, due to
the kinetic isotope effect, which can alter the metabolic fate of a molecule.[1] The stronger
carbon-deuterium bond compared to the carbon-hydrogen bond can lead to increased
metabolic stability, a longer drug half-life, and potentially a better safety profile.[1] However, the
unique properties of deuterated compounds necessitate specialized handling and storage to
maintain their chemical and isotopic purity.

Compound Identification and Properties

A clear identification of N,N-Dimethylsulfamide-d6 and its non-deuterated counterpart is
crucial for accessing the correct safety information.
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Identifier N,N-Dimethylsulfamide-d6 N,N-Dimethylsulfamide
CAS Number 1189689-95-9[2][3][4] 3984-14-3[2][3]

Molecular Formula C2DeH2N2025]2] C2HsN202S[5]

Molecular Weight 130.20 g/mol [4] 124.17 g/mol [5]
Appearance White to Off-White Solid[6] Data not available

Melting Point 89-91°C[6] Data not available
Storage Temperature -20°C[3][6] Data not available

N Slightly soluble in Acetone, )
Solubility Data not available
DMSO, and Methanol[6]

Note: Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for N,N-
Dimethylsulfamide-d6, some data from the non-deuterated form is used for reference and
should be considered as an approximation.

Hazard Identification and Safety Precautions

The primary hazards associated with N,N-Dimethylsulfamide-d6 are related to skin and eye
irritation. It is imperative to handle this compound with appropriate personal protective
equipment and in a controlled laboratory environment.

SHS H | Classificati

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Skin Sensitization H317: May cause an allergic skin reaction
Eye Irritation H319: Causes serious eye irritation

Precautionary Statements

A summary of key precautionary statements for handling N,N-Dimethylsulfamide-d6 is
provided below.
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Category Precautionary Statement

] P280: Wear protective gloves/protective
Prevention ) . .
clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of

water. P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.
Response ]

Remove contact lenses, if present and easy to

do. Continue rinsing. P332 + P317: If skin

irritation occurs: Get medical help.

Store at -20°C in a dry, well-ventilated place.[3]

[6]

Storage

P501: Dispose of contents/container in
Disposal accordance with
local/regional/national/international regulations.

Handling and Storage of Deuterated Compounds

The handling and storage of deuterated compounds like N,N-Dimethylsulfamide-d6 require
specific protocols to prevent isotopic dilution and degradation. The primary risks are exposure
to atmospheric moisture, which can lead to hydrogen-deuterium (H-D) exchange, and improper
storage temperatures.[1][7]

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of deuterated

compounds.
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General workflow for handling deuterated compounds.
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Risks Associated with Handling Deuterated Compounds

This diagram outlines the key risks and mitigation strategies when working with deuterated
compounds.

Deuterated Compound Integrity
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Risks and mitigation for deuterated compounds.

Experimental Protocols
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Adherence to detailed experimental protocols is essential for both safety and the validity of
experimental results.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling N,N-Dimethylsulfamide-d6.
The following PPE is recommended based on the available safety information:

PPE Type Specification
Eye Protection Chemical safety goggles or face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

_ _ Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

Use in a well-ventilated area or under a fume
Respiratory Protection hood. A respirator may be required for large

quantities or if dust is generated.[8]

Preparation of Stock Solutions

This protocol outlines a general procedure for preparing a stock solution of a deuterated
compound.

Objective: To accurately prepare a stock solution of N,N-Dimethylsulfamide-d6 while
maintaining its isotopic and chemical integrity.

Materials:

N,N-Dimethylsulfamide-d6

Appropriate high-purity solvent (e.g., Methanol, DMSO)

Calibrated analytical balance

Class A volumetric flasks
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Pipettes

Amber glass vials with PTFE-lined caps

Inert gas source (Nitrogen or Argon)

Procedure:

Acclimatization: Allow the sealed container of N,N-Dimethylsulfamide-d6 to equilibrate to
room temperature for at least 30 minutes before opening to prevent condensation.[7]

Inert Atmosphere: If possible, perform all manipulations in a glove box or under a gentle
stream of dry inert gas.[7]

Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance.

Dissolution: Quantitatively transfer the weighed compound to a volumetric flask. Add a small
amount of the chosen solvent to dissolve the solid completely.

Dilution: Once dissolved, dilute the solution to the mark with the solvent.

Mixing: Cap the flask and mix thoroughly by inverting it multiple times.

Storage: Transfer the stock solution to a labeled amber vial with a PTFE-lined cap and store
at -20°C.[6][9]

First Aid Measures

In case of exposure to N,N-Dimethylsulfamide-d6, the following first aid measures should be

taken.
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Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[3]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o
clothing. If skin irritation or a rash occurs, seek

medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

) Rinse mouth with water. Do NOT induce
Ingestion . i i i i
vomiting. Seek immediate medical attention.

Conclusion

The safe and effective use of N,N-Dimethylsulfamide-d6 in a research and development
setting hinges on a thorough understanding of its potential hazards and the implementation of
stringent handling and storage protocols. While a comprehensive Safety Data Sheet
specifically for the deuterated compound is not readily available, the information for the non-
deuterated analogue, combined with general best practices for handling deuterated
compounds, provides a solid foundation for safe laboratory practices. Researchers must
prioritize the prevention of skin and eye contact and take meticulous care to avoid isotopic
dilution through exposure to moisture. By adhering to the guidelines outlined in this technical
guide, scientists can ensure both the integrity of their research and a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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